Cas no 1806832-90-5 (Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806832-90-5
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854117
• Update Time: 2025-10-28

Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-6(15)2-4-5(10)3-14-9(13)7(4)8(11)12/h3,8H,2H2,1H3,(H2,13,14)
• InChI Key： NMNZBJTYNUGTMJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate

Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate, with CAS No. 1806832-90-5, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a chlorine atom, a difluoromethyl group, and an acetate ester. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The amino group at position 2 introduces basicity and hydrogen bonding capabilities, which are crucial for interactions in biological systems. The chlorine atom at position 5 adds electron-withdrawing effects, enhancing the compound's reactivity and stability. The difluoromethyl group at position 3 introduces fluorine atoms, which are known for their unique electronic properties and bioactivity potential. Finally, the acetate ester at position 4 contributes to the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, the compound's ability to inhibit specific enzymes involved in inflammatory pathways has been extensively investigated. These findings suggest that it could serve as a lead compound for developing drugs targeting chronic inflammatory diseases.

In addition to its pharmacological applications, Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. The presence of fluorine atoms in the molecule enhances its stability under harsh conditions, making it suitable for high-performance materials.

The synthesis of Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the functional groups. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

From an environmental perspective, Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments requires careful consideration during industrial applications to minimize ecological impact.

In conclusion, Methyl 2-amino-5-chloro-3-(difluoromethyl)pyridine-4-acetate is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmacology and materials science.